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Compound of Interest

Compound Name: 5,5-Dibutyldihydrofuran-2(3H)-one

Cat. No.: B1624973 Get Quote

An In-Depth Technical Guide to 5,5-Dibutyldihydrofuran-2(3H)-one

For researchers, scientists, and professionals in drug development, a thorough understanding

of chemical compounds, from their fundamental properties to their synthesis, is paramount.

This document provides a comprehensive technical overview of 5,5-Dibutyldihydrofuran-
2(3H)-one, a gamma-lactone with applications in the flavor and fragrance industry and as a

potential building block in chemical synthesis.

Chemical Identity and Nomenclature
5,5-Dibutyldihydrofuran-2(3H)-one is a member of the gamma-lactone class of organic

compounds.[1][2] Its formal nomenclature and commonly used synonyms are essential for

accurate identification in literature and databases.

IUPAC Name: 5,5-dibutyloxolan-2-one[3]

Synonyms: 4,4-Dibutyl-γ-butyrolactone, 4-Butyl-4-hydroxyoctanoic acid gamma-lactone,

Dibutyl butyrolactone, 5,5-Dibutyldihydro-2(3H)-furanone, 4,4-Dibutyl-4-hydroxybutyric acid

gamma-lactone.[1][4]

Physicochemical Properties
The quantitative physicochemical properties of 5,5-Dibutyldihydrofuran-2(3H)-one are

summarized in the table below. These data are critical for experimental design, formulation,
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and safety assessments.

Property Value Reference

Molecular Formula C12H22O2 [1]

Molecular Weight 198.3 g/mol [1]

CAS Number 7774-47-2 [1]

Appearance Colorless, clear oily liquid [4][5]

Odor Oily, coconut-butter like [1][4]

Boiling Point
279.00 to 280.00 °C (@

760.00 mm Hg)
[4][5]

Vapor Pressure 0.004000 mm/Hg (@ 25.00 °C) [4]

Flash Point 112.78 °C (235.00 °F, TCC) [4][5]

Density 0.918 ± 0.06 g/cm³ (estimated) [3]

logP (o/w) 3.46 [4][5]

Solubility
Insoluble in water; soluble in

alcohol and oils.[1][4][5]

Synthesis and Experimental Protocols
The synthesis of gamma-lactones is a well-established area of organic chemistry. For 5,5-
Dibutyldihydrofuran-2(3H)-one, a specific preparative method has been cited in technical

literature.

General Synthetic Route: Catalytic reaction of an alcohol and an acrylate.

A documented method for the preparation of 5,5-Dibutyldihydrofuran-2(3H)-one involves the

reaction of Butyl pentanol with Methyl acrylate in the presence of a catalyst.[1][2] While the

specific details of the catalyst and reaction conditions are proprietary to the cited Russian

patent, the general protocol can be outlined as follows:

Objective: To synthesize 5,5-Dibutyldihydrofuran-2(3H)-one.
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Reactants:

Butyl pentanol

Methyl acrylate

Initiator/Catalyst (e.g., a peroxide or other radical initiator)

Methodology:

The reactants, Butyl pentanol and Methyl acrylate, are combined in a suitable reaction

vessel.

A catalyst is introduced to initiate the reaction. This type of reaction, a radical addition to an

alkene followed by cyclization, is a common strategy for forming lactone rings.

The reaction mixture is typically heated to facilitate the reaction, with the specific

temperature and duration being dependent on the catalyst used.

Following the completion of the reaction, the crude product is purified. Standard purification

techniques for an oily, non-volatile compound would include vacuum distillation and/or

column chromatography to isolate the final product from unreacted starting materials and

byproducts.

The structure and purity of the final product are confirmed using analytical techniques such

as Gas Chromatography-Mass Spectrometry (GC-MS) and Nuclear Magnetic Resonance

(NMR) spectroscopy.

Synthesis Workflow Diagram
The logical workflow for the synthesis of 5,5-Dibutyldihydrofuran-2(3H)-one from its

precursors is illustrated below.
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Reactants

Process Product
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5,5-Dibutyldihydrofuran-2(3H)-onePurification

Click to download full resolution via product page

Caption: General synthesis workflow for 5,5-Dibutyldihydrofuran-2(3H)-one.

Applications in Research and Drug Development
While 5,5-Dibutyldihydrofuran-2(3H)-one is primarily used in flavor compositions for products

like butter, coconut, and nut imitations, the gamma-lactone scaffold itself is of significant

interest to the pharmaceutical industry.[1][2]

Gamma-lactones, such as the related and widely studied Gamma-Valerolactone (GVL), are

recognized for their potential as green solvents and as versatile precursors for synthesizing

valuable compounds.[6][7] GVL, for instance, is derived from cellulosic biomass and is

explored as a sustainable alternative to traditional solvents in drug synthesis and formulation.

[6][7] Some derivatives of this class can act as prodrugs; for example, GVL behaves as a

prodrug to γ-hydroxyvaleric acid (GHV), which has effects similar to γ-hydroxybutyric acid
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(GHB).[7][8] The study of substituted lactones like 5,5-Dibutyldihydrofuran-2(3H)-one can,

therefore, provide insights into structure-activity relationships and the development of novel

chemical entities.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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